Cas no 2680837-23-2 (benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate)

• Product Name: benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate
• CAS No: 2680837-23-2
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6170719
• PubChem ID: 165914607
• Update Time: 2025-10-21

benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680837-23-2
• benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate
• EN300-7120118

• Inchi： 1S/C15H21FN2O2/c16-8-10-18-9-4-7-14(11-18)17-15(19)20-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,17,19)
• InChI Key： QPAUCAHCULBVNQ-UHFFFAOYSA-N
• SMILES： FCCN1CCCC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate

Benzyl N-[1-(2-Fluoroethyl)Piperidin-3-yl]Carbamate: A Comprehensive Overview

Benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate (CAS No. 2680837-23-2) is a complex organic compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structural features, which include a piperidine ring substituted with a fluoroethyl group and a benzyl carbamate moiety. The combination of these structural elements contributes to its potential applications in drug development and as a research tool in medicinal chemistry.

Recent studies have highlighted the importance of benzyl carbamates as versatile building blocks in organic synthesis. The presence of the piperidine ring in benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate introduces rigidity and potential hydrogen bonding capabilities, which are crucial for optimizing pharmacokinetic properties such as solubility and bioavailability. The fluoroethyl substituent further enhances the compound's chemical diversity, making it a valuable candidate for exploring novel therapeutic agents.

The synthesis of benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research. The use of advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the compound's identity and structural integrity.

In terms of biological activity, benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate has been evaluated for its potential as a modulator of various enzyme systems and receptor targets. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain serine proteases, which are implicated in inflammatory diseases and cancer progression. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for investigating intracellular targets.

The development of benzyl carbamates like this compound is part of a broader trend in medicinal chemistry toward designing molecules with improved pharmacokinetic profiles. By leveraging the unique properties of benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate, researchers aim to create drugs with enhanced efficacy and reduced toxicity. This approach aligns with current industry standards for drug discovery, emphasizing the importance of rational design and iterative optimization.

From an environmental standpoint, the synthesis and application of benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate are conducted with strict adherence to sustainability principles. Green chemistry practices, such as minimizing waste generation and utilizing renewable feedstocks, are increasingly integrated into its production processes. These efforts not only reduce the ecological footprint but also contribute to the long-term viability of pharmaceutical research.

In conclusion, benzyl N-[1-(2-fluoroethyl)piperidin-3-yl]carbamate (CAS No. 2680837-23-2) represents a significant advancement in organic chemistry and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.